Cas no 120436-02-4 (2-Amino-N-cyclopropylacetamide)

• Product Name: 2-Amino-N-cyclopropylacetamide
• CAS No: 120436-02-4
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD06658308
• CID: 105168
• PubChem ID: 4962727
• Update Time: 2025-04-18

2-Amino-N-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-cyclopropylacetamide
• 2-AMINO-N-CYCLOPROPYL-ACETAMIDE
• 2-AMINO-N-CYCLOPROPYLACETAMIDE HYDROCHLORIDE
• Acetamide,2-amino-N-cyclopropyl-
• 2-azanyl-N-cyclopropyl-ethanamide
• glycine cyclopropylamide
• N-Cyclopropylglycinamide
• N~1~-cyclopropylglycinamide(SALTDATA: HCl)
• SB31704
• A804506
• DTXSID40407155
• D76973
• 2-amino-N-cyclopropyl-acetamide, AldrichCPR
• MFCD06658308
• SCHEMBL3135300
• CS-0110031
• F2158-0297
• EN300-35428
• FT-0733239
• AKOS000206339
• N1-Cyclopropylglycinamide
• CAYSWNDCZRTXGL-UHFFFAOYSA-N
• A804603
• 120436-02-4
• DB-061742

• MDL： MFCD06658308
• Inchi： 1S/C5H10N2O/c6-3-5(8)7-4-1-2-4/h4H,1-3,6H2,(H,7,8)
• InChI Key： CAYSWNDCZRTXGL-UHFFFAOYSA-N
• SMILES： O=C(CN)NC1CC1

Computed Properties

• Exact Mass: 114.07900
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 0.31490

2-Amino-N-cyclopropylacetamide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：